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Compound of Interest

Compound Name: 1,4-Difluorobenzene

Cat. No.: B165170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of p-difluorobenzene. The information is presented in a structured format to facilitate

easy access and comparison, with detailed experimental methodologies and visualizations to

support researchers, scientists, and professionals in drug development.

Core Physicochemical Properties
p-Difluorobenzene, also known as 1,4-difluorobenzene, is an aromatic organic compound with

the chemical formula C₆H₄F₂. It is a colorless liquid with a pungent, aromatic odor.[1][2] The

presence of two fluorine atoms on the benzene ring significantly influences its chemical and

physical properties, making it a valuable building block in the synthesis of pharmaceuticals and

other specialty chemicals.[3][4]

Quantitative Data Summary
The key physicochemical properties of p-difluorobenzene are summarized in the tables below

for easy reference and comparison.

Table 1: General Properties of p-Difluorobenzene
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Property Value Reference

Molecular Formula C₆H₄F₂ [1][5][6][7][8]

Molecular Weight 114.09 g/mol [1][2][5][6][7][8]

CAS Number 540-36-3 [1][6][7][8]

Appearance Colorless liquid [2][6]

Odor Pungent, aromatic [1][2]

Table 2: Physical and Chemical Properties of p-Difluorobenzene

Property Value Conditions Reference

Melting Point -13 °C [6][8][9][10][11]

Boiling Point 88-89 °C at 1 atm [6][8][10][11]

Density 1.163 g/mL at 25 °C [9][10]

1.17006 g/mL at 20 °C [1]

Refractive Index (n_D) 1.441 at 20 °C [8][9][11]

1.44219 at 18.9 °C [1]

Vapor Pressure 56.5 mmHg at 25 °C

Solubility in Water 1.2 g/L [8]

LogP (Octanol/Water) 2.13 [9]

Flash Point 2 °C (36 °F) [6][8]

Experimental Protocols for Property Determination
This section outlines the detailed methodologies for determining the key physicochemical

properties of p-difluorobenzene.

Melting Point Determination (Thiele Tube Method)
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The melting point of a solid is the temperature at which it changes state from solid to liquid. For

p-difluorobenzene, which is a liquid at room temperature, this protocol would be applicable for

determining its freezing point, which is thermodynamically equivalent to its melting point.

Principle: A small, powdered sample of the solidified compound is heated in a capillary tube

immersed in a heating bath. The temperature range over which the solid melts is observed.

Apparatus:

Thiele tube

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Heating oil (e.g., mineral oil, silicone oil)

Bunsen burner or other heat source

Rubber band or wire to attach the capillary tube to the thermometer

Procedure:

Sample Preparation: A small amount of p-difluorobenzene is frozen. The solidified sample is

finely powdered. A small amount of the powder is introduced into a capillary tube and packed

down to a height of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer using a rubber band or

wire, ensuring the sample is level with the thermometer bulb.

The thermometer and capillary tube assembly are inserted into the Thiele tube containing the

heating oil. The side arm of the Thiele tube is gently heated.

Observation: The temperature is slowly increased (1-2 °C per minute) as the expected

melting point is approached.

The temperature at which the first drop of liquid appears (T₁) and the temperature at which

the entire solid has melted (T₂) are recorded. The melting point range is reported as T₁ - T₂.
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For a pure compound, this range should be narrow (0.5-1 °C).[5][9]

Boiling Point Determination (Capillary Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid.

Principle: A small amount of the liquid is heated in a test tube with an inverted capillary tube.

The temperature at which a continuous stream of bubbles emerges from the capillary and then

just ceases upon cooling is the boiling point.[6][10]

Apparatus:

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating bath (e.g., Thiele tube with heating oil or an aluminum block)

Heat source

Procedure:

Sample Preparation: A few drops of p-difluorobenzene are placed in the small test tube.

A capillary tube, sealed at one end, is placed open-end-down into the test tube.

Apparatus Setup: The test tube is attached to a thermometer and placed in the heating bath.

Heating: The apparatus is heated slowly. As the liquid heats, air trapped in the capillary tube

will expand and bubble out.

When the boiling point is reached, a rapid and continuous stream of bubbles will emerge

from the capillary tube as the liquid's vapor displaces the remaining air.

Observation: The heat source is removed, and the apparatus is allowed to cool. The boiling

point is the temperature at which the bubbling stops and the liquid is drawn back into the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://en.wikipedia.org/wiki/Balz%E2%80%93Schiemann_reaction
https://www.guidechem.com/question/how-to-synthesize-1-4-difluoro-id130814.html
https://testbook.com/chemistry/balz-schiemann-reaction-mechanism
https://caod.oriprobe.com/articles/44241431/Synthesis_of_1_4__Difluorobenzene_Using_Schiemann_Reaction.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


capillary tube.[10][12]

Density Determination (Pycnometer Method)
Density is the mass of a substance per unit volume.

Principle: The mass of a known volume of the liquid is determined using a pycnometer, a glass

flask with a precisely known volume.

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance

Thermometer

Constant temperature bath

Procedure:

The clean, dry pycnometer is weighed accurately (m₁).

The pycnometer is filled with p-difluorobenzene, ensuring no air bubbles are present. The

stopper is inserted, and any excess liquid is wiped off.

The filled pycnometer is placed in a constant temperature bath to bring the liquid to the

desired temperature (e.g., 25 °C).

The pycnometer is removed, dried, and weighed again (m₂).

The pycnometer is emptied, cleaned, and filled with a reference liquid of known density at

the same temperature (e.g., distilled water), and weighed (m₃).

Calculation: The density (ρ) of p-difluorobenzene is calculated using the formula: ρ_sample =

[(m₂ - m₁) / (m₃ - m₁)] * ρ_water

Refractive Index Determination (Abbe Refractometer)
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The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a material.

Principle: An Abbe refractometer measures the critical angle of a liquid to determine its

refractive index.

Apparatus:

Abbe refractometer

Constant temperature water circulator

Dropper or pipette

Lens cleaning tissue and solvent (e.g., ethanol)

Procedure:

The refractometer prisms are cleaned with a suitable solvent and allowed to dry.

The instrument is calibrated using a standard liquid with a known refractive index.

A few drops of p-difluorobenzene are placed on the lower prism.

The prisms are closed and locked.

The light source is switched on, and the eyepiece is adjusted to bring the dividing line

between the light and dark fields into sharp focus.

The control knob is turned to move the dividing line to the center of the crosshairs.

The refractive index is read directly from the instrument's scale. The temperature should also

be recorded.

Solubility Determination
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.
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Principle: A qualitative determination involves observing whether a substance dissolves in a

particular solvent at a given temperature.

Apparatus:

Test tubes

Vortex mixer or stirring rod

Graduated cylinders or pipettes

Procedure (Qualitative):

Approximately 1 mL of the solvent (e.g., water, ethanol, diethyl ether) is placed in a test tube.

A small amount of p-difluorobenzene (e.g., 2-3 drops) is added to the solvent.

The mixture is agitated vigorously for 1-2 minutes.

Observation: The mixture is observed to see if the p-difluorobenzene has dissolved

completely (miscible), formed a separate layer (immiscible), or is partially dissolved. The

general rule of "like dissolves like" can be applied, where polar solutes dissolve in polar

solvents and non-polar solutes in non-polar solvents.[13]

Synthesis and Applications in Drug Development
p-Difluorobenzene is a key building block in medicinal chemistry, primarily due to the unique

properties conferred by the fluorine atoms.[1][4]

Synthesis of p-Difluorobenzene via the Balz-Schiemann
Reaction
A common method for the synthesis of p-difluorobenzene is the Balz-Schiemann reaction,

which involves the thermal decomposition of a diazonium tetrafluoroborate salt.[5][6][7][9]
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Balz-Schiemann reaction workflow for p-difluorobenzene synthesis.

Experimental Protocol Outline:

Diazotization: p-Phenylenediamine is treated with sodium nitrite in the presence of a cold,

aqueous solution of fluoroboric acid to form the relatively stable p-phenylenediazonium

tetrafluoroborate.[6][7][9]

Isolation: The diazonium salt precipitates and is collected by filtration.

Thermal Decomposition: The dried diazonium salt is gently heated, leading to its

decomposition into p-difluorobenzene, nitrogen gas, and boron trifluoride.[6][7] The crude

product is then purified, typically by distillation.

Role in Drug Development
The incorporation of fluorine atoms into drug molecules can significantly alter their

physicochemical properties, leading to improved pharmacokinetic and pharmacodynamic

profiles.[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b165170?utm_src=pdf-body-img
https://testbook.com/chemistry/balz-schiemann-reaction-mechanism
https://byjus.com/chemistry/balz-schiemann-reaction-mechanism/
https://www.guidechem.com/question/how-to-synthesize-1-4-difluoro-id130814.html
https://testbook.com/chemistry/balz-schiemann-reaction-mechanism
https://byjus.com/chemistry/balz-schiemann-reaction-mechanism/
https://www.tandfonline.com/doi/full/10.1080/14756360701425014
https://pubmed.ncbi.nlm.nih.gov/18035820/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties of p-Difluorobenzene Moiety

Impact on Drug Action

Increased Lipophilicity

Improved Bioavailability

Enhanced Metabolic Stability

Prolonged Half-life

Altered Binding Affinity

Increased PotencyReduced Side Effects

Improved Selectivity

pKa Modification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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